![molecular formula C23H29N3O3 B2523324 N-(2-ethyl-6-methylphenyl)-2-[2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl]-N-(1-methoxypropan-2-yl)acetamide CAS No. 433329-07-8](/img/structure/B2523324.png)
N-(2-ethyl-6-methylphenyl)-2-[2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl]-N-(1-methoxypropan-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "N-(2-ethyl-6-methylphenyl)-2-[2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl]-N-(1-methoxypropan-2-yl)acetamide" is a complex molecule that may have potential biological activity or applications in material science. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their properties, which can be used to infer potential characteristics and applications of the compound .
Synthesis Analysis
The synthesis of related compounds typically involves the reaction of specific moieties with acetic acid or similar reagents. For example, N-phenyl-(2-aminothiazol-4-yl)acetamides were prepared and evaluated for their biological activities, suggesting a method of synthesis that could potentially be adapted for the target compound . Similarly, the interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes resulted in the formation of silaheterocyclic compounds, indicating a possible synthetic route involving silylation .
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using techniques such as NMR, FTIR, and X-ray crystallography. For instance, the structure of silaheterocyclic benzoxazasiloles was confirmed by X-ray analysis . Additionally, the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides revealed specific interplanar angles between amide groups, which could be relevant when considering the conformation of the target compound .
Chemical Reactions Analysis
The chemical reactions of similar compounds involve interactions with other molecules through hydrogen bonding and other non-covalent interactions. For example, N-(benzo[d]thiazol-2-yl) acetamides form hydrogen-bonded assemblies depending on the substituent in the benzothiazole moiety . This suggests that the target compound may also engage in specific hydrogen bonding interactions that could influence its reactivity and stability.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds include their hydrolytic stability, as seen with silaheterocyclic compounds that are hydrolyzed to form silanols . The photophysical properties of N-(benzo[d]thiazol-2-yl) acetamides were also studied, indicating that the target compound may exhibit interesting optical properties . Furthermore, the anticonvulsant activities of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides were linked to their stereochemistry, suggesting that the biological activity of the target compound could be influenced by its three-dimensional structure .
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-2-[2-(hydroxymethyl)benzimidazol-1-yl]-N-(1-methoxypropan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O3/c1-5-18-10-8-9-16(2)23(18)26(17(3)15-29-4)22(28)13-25-20-12-7-6-11-19(20)24-21(25)14-27/h6-12,17,27H,5,13-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZFAZVJNYXBZJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1N(C(C)COC)C(=O)CN2C3=CC=CC=C3N=C2CO)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethyl-6-methylphenyl)-2-[2-(hydroxymethyl)benzimidazol-1-yl]-N-(1-methoxypropan-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.